N-(2-ethylphenyl)-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxamide

• IUPAC Name: N-(2-ethylphenyl)-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxamide
• InChI: InChI=1S/C25H23NO4/c1-4-16-7-5-6-8-21(16)26-25(27)23-20-15-19(29-3)13-14-22(20)30-24(23)17-9-11-18(28-2)12-10-17/h5-15H,4H2,1-3H3,(H,26,27)
• InChI Key: XRAJBYJRZPQAEL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=C(OC3=C2C=C(C=C3)OC)C4=CC=C(C=C4)OC
• Molecular Formula: C25H23NO4
• Molecular Weight: 401.5 g/mol

Description

The compound’s name suggests it’s a benzofuran derivative with various functional groups attached, including methoxy (-OCH3) and carboxamide (-CONH2) groups. The exact properties and characteristics would depend on the specific arrangement of these groups on the benzofuran structure.

Molecular Structure Analysis

The molecular structure would be based on a benzofuran core, a heterocyclic compound consisting of a fused benzene and furan ring. Attached to this core would be the various functional groups mentioned in the compound’s name. The exact structure would depend on the positions of these groups on the benzofuran ring.

Chemical Reactions Analysis

Again, without specific information, it’s hard to say exactly how this compound would react. The presence of the methoxy and carboxamide groups could make it a participant in a variety of organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties would depend on the exact structure. Factors like polarity, solubility, melting point, boiling point, etc., would be influenced by the functional groups present.

Scientific Research Applications

Suzuki–Miyaura Coupling

EMBF: can serve as a valuable substrate in Suzuki–Miyaura (SM) cross-coupling reactions. Here’s why:

• .

Nucleophilic Additions

EMBF’s structure makes it amenable to nucleophilic additions. Specifically:

• Aryl Methyl Sulfoxides and Diaryl Sulfoxides : Enantiomerically pure aryl methyl sulfoxides and diaryl sulfoxides (optically active compounds) have been used in nucleophilic additions to N-(4-methoxyphenyl) aldimines and ketimines. .

Ultraviolet (UV) Filters

EMBF exhibits UV-absorbing properties, making it relevant for cosmetic applications:

• Safety and Efficacy : Researchers continually explore new UV filters to enhance sun protection. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a pharmaceutical, the mechanism would relate to how it interacts with biological systems.

Safety and Hazards

As with any chemical compound, handling “N-(2-ethylphenyl)-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxamide” would require appropriate safety measures. The specific hazards would depend on the compound’s properties.

Future Directions

The future directions for a compound like this could be very broad and would depend on its properties and potential applications. It could be studied further for potential uses in fields like medicine, materials science, or chemical synthesis.